Cas no 564483-41-6 (Morpholine, 4-(4-butylphenyl)-)
564483-41-6 structure
Product Name:Morpholine, 4-(4-butylphenyl)-
CAS No:564483-41-6
MF:C14H21NO
MW:219.322643995285
CID:1602345
PubChem ID:21696381
Update Time:2025-04-21
Morpholine, 4-(4-butylphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Morpholine, 4-(4-butylphenyl)-
- 564483-41-6
- HS-3987
- SCHEMBL3399680
- DTXSID501309868
- 4-(4-Butylphenyl)morpholine
-
- Inchi: 1S/C14H21NO/c1-2-3-4-13-5-7-14(8-6-13)15-9-11-16-12-10-15/h5-8H,2-4,9-12H2,1H3
- InChI Key: NWPDMLURPHHFJU-UHFFFAOYSA-N
- SMILES: O1CCN(C2C=CC(=CC=2)CCCC)CC1
Computed Properties
- Exact Mass: 219.16243
- Monoisotopic Mass: 219.162314293g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 12.5Ų
Experimental Properties
- PSA: 12.47
Morpholine, 4-(4-butylphenyl)- Related Literature
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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